Cas no 1131594-51-8 (Ethyl 3-bromo-4-(diethylamino)benzoate)

Ethyl 3-bromo-4-(diethylamino)benzoate is a brominated aromatic ester featuring a diethylamino substituent, offering versatile utility in organic synthesis and pharmaceutical intermediates. The compound's structure combines an electron-donating diethylamino group with an electron-withdrawing ester moiety, facilitating applications in electrophilic substitution and cross-coupling reactions. The bromine atom at the 3-position enhances reactivity for further functionalization, such as Suzuki or Buchwald-Hartwig couplings. Its moderate solubility in organic solvents and stability under standard conditions make it a practical reagent for fine chemical synthesis. This compound is particularly valuable in the development of dyes, agrochemicals, and bioactive molecules due to its balanced reactivity and structural flexibility.

Ethyl 3-bromo-4-(diethylamino)benzoate structure

1131594-51-8 structure

Product Name:Ethyl 3-bromo-4-(diethylamino)benzoate

CAS No:1131594-51-8

MF:C₁₃H₁₈BrNO₂

MW:300.191523075104

CID:1030440

PubChem ID:45072145

Update Time:2025-10-25

Ethyl 3-bromo-4-(diethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-4-(diethylamino)benzoate
- AKOS015843464
- DTXSID10662411
- Ethyl3-bromo-4-(diethylamino)benzoate
- 1131594-51-8
- DB-370306
- Inchi： 1S/C13H18BrNO2/c1-4-15(5-2)12-8-7-10(9-11(12)14)13(16)17-6-3/h7-9H,4-6H2,1-3H3
- InChI Key： GBOBKMGSWLKIFT-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OCC)C=CC=1N(CC)CC

Computed Properties

Exact Mass: 299.05209g/mol
Monoisotopic Mass: 299.05209g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 29.5Å²

Ethyl 3-bromo-4-(diethylamino)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019099176-1g	Ethyl 3-bromo-4-(diethylamino)benzoate	1131594-51-8	95%	1g	$400.00	2023-09-04
Chemenu	CM130609-1g	ethyl 3-bromo-4-(diethylamino)benzoate	1131594-51-8	95%	1g	$282	2023-01-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757666-1g	Ethyl 3-bromo-4-(diethylamino)benzoate	1131594-51-8	98%	1g	￥2371.00	2024-08-09
Crysdot LLC	CD12179336-1g	Ethyl 3-bromo-4-(diethylamino)benzoate	1131594-51-8	95+%	1g	$299	2024-07-23

Ethyl 3-bromo-4-(diethylamino)benzoate Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
3. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
4. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

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Additional information on Ethyl 3-bromo-4-(diethylamino)benzoate

Recent Advances in the Study of Ethyl 3-bromo-4-(diethylamino)benzoate (CAS: 1131594-51-8)

Ethyl 3-bromo-4-(diethylamino)benzoate (CAS: 1131594-51-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its brominated benzoate structure with a diethylamino substituent, has been the subject of recent investigations due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex bioactive compounds.

Recent studies have focused on the synthesis and characterization of Ethyl 3-bromo-4-(diethylamino)benzoate, with particular attention to its reactivity and potential as a building block for pharmaceutical agents. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound. These studies have provided critical insights into the compound's stability and reactivity under various conditions, which are essential for its application in medicinal chemistry.

One of the key findings from recent research is the compound's utility in the synthesis of novel kinase inhibitors. Kinases are a major target in drug discovery, particularly for cancer and inflammatory diseases. The bromine atom in Ethyl 3-bromo-4-(diethylamino)benzoate serves as a reactive site for further functionalization, enabling the introduction of diverse pharmacophores. This versatility has been exploited in the design of new kinase inhibitors with improved selectivity and potency.

In addition to its role in kinase inhibitor development, Ethyl 3-bromo-4-(diethylamino)benzoate has also been investigated for its potential as a fluorescent probe. The diethylamino group contributes to the compound's fluorescence properties, making it a candidate for use in bioimaging and diagnostic applications. Preliminary studies have demonstrated its ability to selectively bind to certain cellular targets, highlighting its potential in theranostic applications.

Despite these promising developments, challenges remain in the optimization of Ethyl 3-bromo-4-(diethylamino)benzoate for clinical applications. Issues such as solubility, bioavailability, and toxicity need to be addressed through further research. Current efforts are focused on modifying the compound's structure to enhance its pharmacokinetic properties while retaining its bioactive potential.

In conclusion, Ethyl 3-bromo-4-(diethylamino)benzoate (CAS: 1131594-51-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development and as a fluorescent probe underscore its potential in drug discovery and diagnostic imaging. Ongoing research aims to overcome existing challenges and fully realize the therapeutic and diagnostic potential of this compound.